molecular formula C6H6FN3O B067031 6-Amino-2-fluoronicotinamide CAS No. 175357-99-0

6-Amino-2-fluoronicotinamide

Cat. No. B067031
CAS RN: 175357-99-0
M. Wt: 155.13 g/mol
InChI Key: IWUULJUZKGZQIH-UHFFFAOYSA-N
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Description

6-Amino-2-fluoronicotinamide is a chemical compound with the molecular formula C6H6FN3O . It has an average mass of 155.130 Da and a monoisotopic mass of 155.049484 Da .


Molecular Structure Analysis

The molecular structure of 6-Amino-2-fluoronicotinamide consists of a pyridine ring with an amine group at the 6th position and a fluorine atom at the 2nd position . The molecule contains a total of 17 bonds, including 11 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, and 6 aromatic bonds .


Physical And Chemical Properties Analysis

The physical and chemical properties of 6-Amino-2-fluoronicotinamide, such as its density, melting point, and boiling point, are not explicitly mentioned in the search results .

properties

IUPAC Name

6-amino-2-fluoropyridine-3-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6FN3O/c7-5-3(6(9)11)1-2-4(8)10-5/h1-2H,(H2,8,10)(H2,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWUULJUZKGZQIH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC(=C1C(=O)N)F)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6FN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

155.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

A solution of 2,6-difluoronicotinamide (4.68 g, 0.029 mmol) in dry formamide (30 mL) is saturated with ammonia and allowed to stand at room temperature for 24 h. Water (50 mL) is added and the resultant precipitate is filtered off and washed well with water, to give 6-amino-2-fluoronicotinamide (1.41 g, 31%) mp 236-237° C. 1H NMR (DMSO) δ 7.89 (1H, dd, J=10.4, 8.4 Hz), 7.31, 7.16 (1H, 1H, 2 brs,), 6.93 (2H, brs), 6.36 (1H, dd, J=8.4, 2.4 Hz).
Quantity
4.68 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four

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